3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid (3-DMP-5-MBA) is a chemical compound commonly used in scientific research as a reagent in various laboratory experiments. It is an organic compound with a molecular formula of C11H12O5 and is considered to be a white crystalline solid at room temperature. 3-DMP-5-MBA is a derivative of benzoic acid and is often used as a starting material for the synthesis of other compounds. It is also a common reagent used in the synthesis of heterocyclic compounds, such as thiazoles and oxazoles.
Mechanism of Action
The mechanism of action of 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is not fully understood. However, it is believed to act as a nucleophile in a variety of chemical reactions. It is thought to form a covalent bond with the electrophile, resulting in the formation of a new product. Additionally, 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is believed to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% have not been extensively studied. However, it is believed to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of certain cellular processes. Additionally, 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory and anticonvulsant effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments include its high purity (95%) and its availability from a variety of suppliers. Additionally, 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is relatively inexpensive and can be easily synthesized in the laboratory. Some of the limitations of using 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments include its potential toxicity and the fact that its mechanism of action is not fully understood.
Future Directions
Some potential future directions for the use of 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its mechanism of action could provide insight into its potential uses in the synthesis of other compounds. Additionally, further research could be conducted into the potential use of 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants. Finally, further research could be conducted into the potential use of 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in the synthesis of other compounds, such as glycosides, polymers, and dyes.
Synthesis Methods
3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized in several different ways. One method involves the reaction of 2,5-dimethoxybenzaldehyde with 5-methoxybenzyl bromide in the presence of anhydrous sodium acetate and acetic acid. This reaction produces 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in a yield of approximately 95%. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with 5-methoxybenzyl chloride in the presence of anhydrous sodium acetate and acetic acid. This reaction also produces 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in a yield of approximately 95%.
Scientific Research Applications
3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is widely used in scientific research as a reagent in various laboratory experiments. It is commonly used as a starting material for the synthesis of other compounds, such as heterocyclic compounds, such as thiazoles and oxazoles. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants. Additionally, 3-(2,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% has been used in the synthesis of a variety of other compounds, such as glycosides, polymers, and dyes.
properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O5/c1-19-12-4-5-15(21-3)14(9-12)10-6-11(16(17)18)8-13(7-10)20-2/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQFZJOCBLAUTSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20690826 |
Source
|
| Record name | 2',5,5'-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262001-17-1 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 2′,5,5′-trimethoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262001-17-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',5,5'-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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